molecular formula C7H9NO B593505 1H-Pyrrole-3-carboxaldehyde,1,5-dimethyl-(9CI) CAS No. 131393-99-2

1H-Pyrrole-3-carboxaldehyde,1,5-dimethyl-(9CI)

Cat. No. B593505
CAS RN: 131393-99-2
M. Wt: 123.155
InChI Key: ABWWGNMNVQFPPX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1H-Pyrrole-3-carboxaldehyde,1,5-dimethyl-(9CI)” is a chemical compound with the molecular formula C7H9NO . It is a white to yellow to brown or gray solid .


Molecular Structure Analysis

The molecular structure of “1H-Pyrrole-3-carboxaldehyde,1,5-dimethyl-(9CI)” can be represented by the InChI code: 1S/C7H9NO/c1-5-6(2)7(4-9)8-3-5/h3-4,8H,1-2H3 . The molecular weight of this compound is 123.15 .


Physical And Chemical Properties Analysis

“1H-Pyrrole-3-carboxaldehyde,1,5-dimethyl-(9CI)” is a white to yellow to brown or gray solid . The molecular weight of this compound is 123.15 .

Safety And Hazards

The safety information available indicates that “1H-Pyrrole-3-carboxaldehyde,1,5-dimethyl-(9CI)” may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . The recommended safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .

properties

CAS RN

131393-99-2

Product Name

1H-Pyrrole-3-carboxaldehyde,1,5-dimethyl-(9CI)

Molecular Formula

C7H9NO

Molecular Weight

123.155

IUPAC Name

1,5-dimethylpyrrole-3-carbaldehyde

InChI

InChI=1S/C7H9NO/c1-6-3-7(5-9)4-8(6)2/h3-5H,1-2H3

InChI Key

ABWWGNMNVQFPPX-UHFFFAOYSA-N

SMILES

CC1=CC(=CN1C)C=O

synonyms

1H-Pyrrole-3-carboxaldehyde,1,5-dimethyl-(9CI)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.